Cas no 74817-61-1 (D-Glutamine,N-(N-acetylmuramoyl)-L-alanyl-, butyl ester)

• Product Name: D-Glutamine,N-(N-acetylmuramoyl)-L-alanyl-, butyl ester
• CAS No: 74817-61-1
• MF: C₂₃H₄₀N₄O₁₁
• MW: 548.58390712738
• CID: 563933
• PubChem ID: 13996209
• Update Time: 2025-04-19

D-Glutamine,N-(N-acetylmuramoyl)-L-alanyl-, butyl ester Chemical and Physical Properties

Names and Identifiers

• D-Glutamine,N-(N-acetylmuramoyl)-L-alanyl-, butyl ester
• MURABUTIDE
• N-acetylmuramyl-alanylglutamine-n-butyl ester
• Butyl 2-[2-(2-{[3-acetamido-2,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy}propanamido)propanamido]-5-amino-5-oxopentanoate (non-preferred name)
• DTXSID80868322
• Butyl 2-[2-[2-[3-acetamido-2,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxypropanoylamino]propanoylamino]-5-amino-5-oxopentanoate
• 74817-61-1

• Inchi： 1S/C23H40N4O11/c1-5-6-9-36-22(34)14(7-8-16(24)30)27-20(32)11(2)25-21(33)12(3)37-19-17(26-13(4)29)23(35)38-15(10-28)18(19)31/h11-12,14-15,17-19,23,28,31,35H,5-10H2,1-4H3,(H2,24,30)(H,25,33)(H,26,29)(H,27,32)
• InChI Key： ZDSXRJABOCTJTD-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1CO)O)OC(C(NC(C)C(NC(C(=O)OCCCC)CCC(N)=O)=O)=O)C)NC(C)=O)O

Computed Properties

• Exact Mass: 548.26900
• Monoisotopic Mass: 548.269
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 16
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 236A^2
• XLogP3: -2.1

Experimental Properties

• Density: 1.33
• Boiling Point: 950.4°C at 760 mmHg
• Flash Point: 528.6°C
• Refractive Index: 1.549
• PSA: 235.84000
• LogP: -1.19350